Cas no 2227692-23-9 (rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227692-23-9
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5993331
• PubChem ID: 129365532
• Update Time: 2025-05-21

rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(1-Phenylpyrazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1862568
• 2227692-23-9

• Inchi： 1S/C13H12N2O2/c16-13(17)12-6-11(12)9-7-14-15(8-9)10-4-2-1-3-5-10/h1-5,7-8,11-12H,6H2,(H,16,17)/t11-,12+/m0/s1
• InChI Key： HRUXUHQNXUDJEP-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227692-23-9)

Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227692-23-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a phenyl-pyrazole moiety, which endows it with unique structural and functional properties. The cyclopropane ring, known for its high ring strain and conformational rigidity, plays a pivotal role in modulating the biological activity of the molecule, while the phenyl-pyrazole substituent contributes to its binding affinity and metabolic stability.

The chemical structure of Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid can be described as a chiral entity with a specific stereochemical configuration at the C1 and C2 positions of the cyclopropane ring. This stereochemistry is crucial for its interaction with biological targets, as enantiomeric differences often lead to distinct pharmacological profiles. The presence of the carboxylic acid group at the terminal position further enhances its potential as a pharmacophore, allowing for various chemical modifications and functionalization strategies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural features of heterocyclic compounds. Among these, the combination of cyclopropane and pyrazole moieties has emerged as a particularly promising scaffold due to their ability to engage multiple binding pockets on biological targets. For instance, studies have demonstrated that such molecules can exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is its potential application in drug discovery programs targeting neurological disorders. The phenyl-pyrazole moiety has been shown to interact with neurotransmitter receptors and ion channels, suggesting that this compound could modulate neuronal signaling pathways. Preliminary computational studies have indicated that it may possess properties suitable for use as an anxiolytic or anticonvulsant agent. These findings are particularly intriguing given the growing demand for alternative treatments for neurological conditions that are less associated with side effects commonly observed with existing medications.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high enantiomeric purity. Additionally, the introduction of the phenyl-pyrazole substituent necessitates careful selection of synthetic routes to minimize unwanted side products. Advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to produce complex molecules like this one with high fidelity.

From a biochemical perspective, the interaction between Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid and biological targets can be rationalized by examining its molecular interactions at an atomic level. High-resolution crystal structures of protein-ligand complexes have revealed that the cyclopropane ring fits snugly into hydrophobic pockets, while the pyrazole moiety forms hydrogen bonds or π-stacking interactions with complementary residues. These insights have guided the optimization of lead compounds into more potent and selective drug candidates.

The pharmacokinetic properties of this compound are also under active investigation. In vitro studies have shown that it exhibits moderate solubility in aqueous media and reasonable metabolic stability, suggesting that it could be suitable for oral administration. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile before it can be advanced into clinical trials.

In conclusion, Rac-(1R,2R)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227692-23-9) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of structural features makes it an attractive candidate for targeting various diseases, particularly those involving inflammation and neurological dysfunction. As research in this area continues to evolve, it is likely that compounds like this one will play an increasingly important role in shaping future therapeutic strategies.